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Compound of Interest

Compound Name: 6-Bromo-2,3,4-trifluoroaniline

Cat. No.: B055962

Essential Safety and Handling Guide for 6-
Bromo-2,3,4-trifluoroaniline

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for handling 6-Bromo-2,3,4-
trifluoroaniline, including personal protective equipment (PPE), operational procedures, and
disposal plans. The following recommendations are based on data for structurally similar
halogenated anilines, as a specific Safety Data Sheet (SDS) for 6-Bromo-2,3,4-
trifluoroaniline is not readily available. Anilines as a class of compounds are considered toxic
and hazardous.

Hazard Summary

Based on data for analogous compounds, 6-Bromo-2,3,4-trifluoroaniline is anticipated to be
hazardous. Similar compounds cause skin, eye, and respiratory irritation.[1][2][3] Halogenated
anilines can be toxic if swallowed, inhaled, or absorbed through the skin.[4][5][6]

GHS Hazard Classifications for a Structurally Similar Compound (2-Bromo-3,4,6-
trifluoroaniline):
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Hazard Class Category
Skin Irritation 2
Serious Eye Irritation 2

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)

Source: PubChem CID 614898[1]

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment should be used when handling 6-
Bromo-2,3,4-trifluoroaniline.[4][5][7]

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[7]

[8][°]

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended), a full-length
lab coat, long pants, and

closed-toe shoes.

Prevents skin contact, which
can cause irritation and
absorption of the toxic
substance.[5][10]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA approved
respirator with appropriate

cartridges should be used.

Minimizes the inhalation of
dust or vapors, which can
cause respiratory tract
irritation.[7][8][11]

Operational Plan: Step-by-Step Handling Procedure
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All work with 6-Bromo-2,3,4-trifluoroaniline should be performed in a designated area, such
as a chemical fume hood, to minimize exposure.[5] Ensure that an eyewash station and safety
shower are readily accessible.[7][8]

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b055962?utm_src=pdf-body
https://www.bloomtechz.com/info/what-are-the-health-and-safety-guidelines-for-102794301.html
https://www.fishersci.com/store/msds?partNumber=BTB04900EA&productDescription=2-BROMO-6-NITRO-4-%28TRIFL+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0923503&productDescription=2-BRMO-6-CHLRO-4-%28TRIFLR+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b055962?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_4_6-trifluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_4_6-trifluoroaniline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12146~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:52:13~~4-Bromo-2-(trifluoromethyl
https://downloads.ossila.com/msds/4-bromo-2-6-difluoroaniline.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12453~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:53:24~~2%204%206-Tribromoaniline~~
https://www.bloomtechz.com/info/what-are-the-health-and-safety-guidelines-for-102794301.html
https://www.nbinno.com/article/other-organic-chemicals/aniline-safety-handling-industrial-users-manufacturer-kq
https://www.fishersci.com/store/msds?partNumber=BTB04900EA&productDescription=2-BROMO-6-NITRO-4-%28TRIFL+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0923503&productDescription=2-BRMO-6-CHLRO-4-%28TRIFLR+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1852806&productDescription=2-BRMO-4-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.capotchem.com/doc/viewmsds_875664-27-0.html
https://www.benchchem.com/product/b055962#personal-protective-equipment-for-handling-6-bromo-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b055962#personal-protective-equipment-for-handling-6-bromo-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b055962#personal-protective-equipment-for-handling-6-bromo-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b055962#personal-protective-equipment-for-handling-6-bromo-2-3-4-trifluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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